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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Physical Properties, Synthesis, and Application Profiles
Executive Summary
n-Heptyl methyl sulfide (1-(methylthio)heptane) is an unsymmetrical dialkyl thioether

characterized by its lipophilic heptyl chain and reactive methyl-sulfide terminus.[1][2] While

widely recognized in the flavor and fragrance industry for its "earthy" and "vegetable-like"

organoleptic profile, it serves a critical role in drug development as a lipophilic metabolic probe.

[1][2]

For medicinal chemists, this compound acts as a reference standard for studying S-oxidation

pathways (FMO/CYP450 mediated) and assessing the metabolic stability of thioether linkers in

drug candidates.[1][2] Its physiochemical behavior—specifically the balance between its

hydrophobic tail (LogP ~4.[1][2][3]2) and the nucleophilic sulfur center—makes it an ideal

model substrate for optimizing sulfide-to-sulfone oxidation protocols in organic synthesis.[1][2]
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Parameter Data

IUPAC Name 1-(Methylsulfanyl)heptane

CAS Registry Number 20291-61-6

Molecular Formula C₈H₁₈S

Molecular Weight 146.29 g/mol

SMILES CCCCCCCSC

InChI Key FJDWJOQOEZRIDJ-UHFFFAOYSA-N

Structural Visualization
The molecule consists of a flexible C7 alkyl chain attached to a methyl group via a thioether

linkage.[1][2] The sulfur atom introduces a bend in the chain (C-S-C bond angle approx. 96-

100°) and serves as the primary site for reactivity (alkylation, oxidation, coordination).[2]
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Figure 1: Structural connectivity and reactive center of n-Heptyl methyl sulfide.

Thermodynamic & Physical Constants
The following data points are critical for process engineering and purification protocols. The

high boiling point relative to its molecular weight is due to the polarizability of the sulfur atom,

despite the lack of hydrogen bonding.[2]
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Property Value Context/Relevance

Boiling Point 195–197 °C (at 760 mmHg)

High BP requires vacuum

distillation for purification to

avoid thermal decomposition.

[1][2]

Density 0.84–0.85 g/mL (at 20 °C)

Less dense than water; phase

separates easily in aqueous

workups.[1][2]

Refractive Index (

)
1.460–1.465

Critical purity indicator;

significant deviation suggests

oxidation to sulfoxide.[1][2]

Flash Point 73 °C (164 °F)

Classified as a combustible

liquid (Class IIIA).[1][2]

Requires static grounding.[1]

[2]

LogP (Octanol/Water) ~4.0–4.2 (Predicted)

Highly lipophilic; indicates high

membrane permeability and

blood-brain barrier penetration

potential.[1][2]

Solubility
Insoluble in water; Soluble in

EtOH, Et₂O, Oils

Compatible with standard

organic extraction solvents

(DCM, Ethyl Acetate).[2]

Odor Threshold Low (ppb range)

Distinctive earthy, vegetable,

sulfurous odor.[2] Requires

fume hood handling.

Spectral Characteristics (Identification)
For researchers confirming the identity of synthesized or purchased material, the NMR

signature is distinct.[2] The sulfur atom deshields adjacent protons, but less so than oxygen.[1]

[2]

¹H NMR (300 MHz, CDCl₃):
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2.48 ppm (Triplet, 2H,

Hz): The methylene group directly attached to sulfur (

).[1][2] This is the diagnostic peak for the alkyl chain attachment.[1][2]

2.09 ppm (Singlet, 3H): The methyl group on sulfur (

).[1][2] A sharp singlet distinct from alkyl methyls.[1][2]

1.5–1.6 ppm (Multiplet, 2H): Beta-methylene protons.[1][2]

1.2–1.4 ppm (Multiplet, 8H): Bulk methylene chain.[2]

0.88 ppm (Triplet, 3H): Terminal methyl group.[2]

Mass Spectrometry (EI, 70 eV):

Molecular Ion (

): m/z 146 (Visible, typically 20-30% intensity).[1][2]

Base Peak: m/z 61 (

).[1][2] This McLafferty-like rearrangement fragment is characteristic of methyl thioethers.
[1][2]

Synthesis & Reactivity Protocols
5.1. Synthesis Protocol: Thiol Methylation
The most robust route for high-purity synthesis involves the S_N2 alkylation of heptanethiol.[1]

[2] This method avoids the formation of symmetrical disulfide byproducts common in other

routes.[1][2]

Reagents: 1-Heptanethiol (1.0 eq), Iodomethane (1.1 eq), Potassium Carbonate (1.5 eq),

Acetone (Solvent).[2]

Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and addition

funnel. Purge with Nitrogen (
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).[1][2]

Solubilization: Dissolve 1-heptanethiol in anhydrous acetone (0.5 M concentration).

Base Addition: Add anhydrous

powder. The suspension is stirred vigorously at room temperature for 15 minutes to generate
the thiolate anion.[1][2]

Alkylation: Add Iodomethane (MeI) dropwise over 30 minutes. Caution: MeI is a carcinogen

and volatile.[2]

Reaction: Reflux at 60 °C for 4 hours. Monitor via TLC (Hexane eluent); the thiol spot will

disappear.[1][2]

Workup: Filter off inorganic salts. Concentrate the filtrate. Redissolve in diethyl ether, wash

with 10% NaOH (to remove unreacted thiol traces), then brine. Dry over

.[1][2]

Purification: Distill under reduced pressure to yield n-heptyl methyl sulfide as a clear liquid.

5.2. Metabolic & Oxidative Pathways
In drug development, this compound models how thioether drugs are metabolized.[1][2] It

undergoes sequential oxidation to the sulfoxide (chiral) and sulfone.[1][2]
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(Lipophilic)
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Phase I Metabolism Sulfoxide Metabolite
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+ [O] Sulfone Metabolite
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Figure 2: Sequential oxidation pathway relevant to metabolic stability studies.

Applications in Research & Development
Flavor Chemistry Standards: Used as a reference material for analyzing volatile organic

compounds (VOCs) in food matrices (e.g., truffle oil, cheese ripening).[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://www.benchchem.com/product/b1585012/docs?utm_src=pdf-body#technical-monograph-n-heptyl-methyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://www.benchchem.com/product/b1585012/docs?utm_src=pdf-body-img#technical-monograph-n-heptyl-methyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-heptyl-sulfide
https://www.cpchem.com/sites/default/files/2025-01/02174614.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ligand Synthesis: The sulfur atom acts as a soft donor for transition metals (Pd, Pt), making

this molecule a useful precursor for synthesizing lipophilic metal complexes in catalysis

research.[1][2]

Oxidation Probes: Used to calibrate oxidant stoichiometry (e.g., m-CPBA,

) when testing selective oxidation conditions to stop at the sulfoxide stage without over-
oxidation to the sulfone.[1][2]

Safety & Handling (SDS Summary)
Hazard Statements (GHS):

H411: Toxic to aquatic life with long-lasting effects.[1][2][4]

H227: Combustible liquid.[1][2]

Handling Precautions:

Odor Control: Use only in a well-ventilated fume hood.[1][2] Decontaminate glassware with

dilute bleach (sodium hypochlorite) to oxidize the sulfide to the odorless sulfone before

removing from the hood.[1][2]

Storage: Store under inert gas (

or Ar) in a cool, dark place. Air exposure over months can lead to slow auto-oxidation to
the sulfoxide.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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